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Compound of Interest

Compound Name: C.l. Mordant red 94

Cat. No.: B15555823

In-Depth Technical Guide to C.I. Mordant Red 94

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

C.l. Mordant Red 94, identified by the CAS Registry Number 61931-83-7, is a synthetic azo
dye.[1][2][3] This technical guide provides a comprehensive overview of its chemical identity,
available technical data, and synthesis, compiled for professionals in research and
development.

Chemical Identification and Synonyms

The definitive chemical identifier for C.I. Mordant Red 94 is its CAS number. It is also known
by several other names and identifiers, as detailed in the table below.
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Identifier Type Value
CAS Registry Number 61931-83-7[1][2][3]
C.l. Number 18841

sodium p-[4,5-dihydro-4-[(2-hydroxy-5-methyl-3-
IUPAC Name nitrophenyl)azo]-3-methyl-5-oxo-1H-pyrazol-1-

yl]benzenesulphonate

Molecular Formula C17H14NsNaO7S[4]
Molecular Weight 455.38 g/mol [4]
Synonyms C.l. Mordant Red 94, HY-D0597, CS-0010687

Physicochemical and Technical Data

At present, detailed quantitative data for C.I. Mordant Red 94, such as solubility, melting point,
and spectral analysis (UV-Vis, NMR), are not extensively reported in publicly accessible
literature. This section will be updated as validated data becomes available.

Synthesis Protocol

The synthesis of C.l. Mordant Red 94 involves a diazo coupling reaction. The general
procedure is as follows:

» Diazotization: 2-Amino-4-methyl-6-nitrophenol is diazotized.

e Coupling: The resulting diazonium salt is coupled with 4-(3-Methyl-5-ox0-4,5-dihydropyrazol-
1-yl)benzenesulfonic acid.[1]

A generalized workflow for the synthesis is depicted in the following diagram.
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General Synthesis Workflow for C.I. Mordant Red 94

Diazotization Step

Diazotizing Agent
(e.g., NaNO2/HCI)

Reaction

Diazonium Salt Intermediate

2-Amino-4-methyl-6-nitrophenol

Coupling Step v

Coupling
4-(3-Methyl-5-0x0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid - C.I. Mordant Red 94

Click to download full resolution via product page
Synthesis of C.l. Mordant Red 94.

Experimental Applications and Protocols

While C.I. Mordant Red 94 is classified as a fluorescent dye and an azo dye, specific, detailed
experimental protocols for its application in research, drug development, or other scientific
fields are not readily available in the current body of scientific literature.[1][4] Mordant dyes, in

general, find applications in various fields such as:

» Textile Dyeing: Due to their ability to form strong complexes with metal ions (mordants), they
are used to impart color to fabrics like wool, silk, and leather.

 Biological Staining: Some mordant dyes are utilized in histology to stain tissues and cellular

components.
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Given the lack of specific protocols for C.l. Mordant Red 94, researchers may consider
adapting general protocols for other mordant dyes as a starting point for their investigations.
This would involve empirical determination of optimal conditions such as dye concentration,
mordant selection and concentration, pH, temperature, and incubation time. A hypothetical
workflow for evaluating a new mordant dye in a biological staining application is presented
below.
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Hypothetical Workflow for Evaluating a Novel Mordant Dye in Biological Staining
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Workflow for evaluating a mordant dye.

Signaling Pathways and Logical Relationships
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There is currently no information available in the scientific literature detailing the interaction of
C.l. Mordant Red 94 with any biological signaling pathways. As an azo dye, its primary
function is as a colorant, and its potential biological activities or interactions at a molecular level
have not been elucidated.

Conclusion

C.l. Mordant Red 94 is a synthetic azo dye with a defined chemical structure and a known
method of synthesis. However, there is a notable absence of comprehensive technical data,
including detailed physicochemical properties and established experimental protocols for its
application in scientific research. This guide serves as a foundational document summarizing
the available information and highlights the need for further investigation to fully characterize
this compound and explore its potential applications in various scientific and industrial fields.
Researchers interested in utilizing C.l. Mordant Red 94 are encouraged to perform initial
validation and optimization studies for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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